Cas no 84198-42-5 (Benzoicacid, 2-hydroxy-5-(2-propynyloxy)-, 1,3-propanediyl ester (9CI))

• Product Name: Benzoicacid, 2-hydroxy-5-(2-propynyloxy)-, 1,3-propanediyl ester (9CI)
• CAS No: 84198-42-5
• MF: C₂₃H₂₀O₈
• MW: 424.400107383728
• CID: 734139
• PubChem ID: 340175
• Update Time: 2025-04-19

Benzoicacid, 2-hydroxy-5-(2-propynyloxy)-, 1,3-propanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-hydroxy-5-(2-propynyloxy)-, 1,3-propanediyl ester (9CI)
• 3-(2-hydroxy-5-prop-2-ynoxybenzoyl)oxypropyl 2-hydroxy-5-prop-2-ynoxybenzoate
• 84198-42-5
• DTXSID50321095
• NSC-370162
• NSC370162

• Inchi： 1S/C23H20O8/c1-3-10-28-16-6-8-20(24)18(14-16)22(26)30-12-5-13-31-23(27)19-15-17(29-11-4-2)7-9-21(19)25/h1-2,6-9,14-15,24-25H,5,10-13H2
• InChI Key： ASZCDWAOYVGLPF-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=C(C=1)OCC#C)O)=O)CCCOC(C1C(=CC=C(C=1)OCC#C)O)=O

Computed Properties

• Exact Mass: 424.11581759g/mol
• Monoisotopic Mass: 424.11581759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 112Ų